![molecular formula C6H2ClF2NO4S B1658497 2,6-Difluoronitrobenzenesulfonyl chloride CAS No. 612541-20-5](/img/structure/B1658497.png)
2,6-Difluoronitrobenzenesulfonyl chloride
Overview
Description
2,6-Difluorobenzenesulfonyl chloride is a chemical compound with the linear formula F2C6H3SO2Cl . It has a molecular weight of 212.60 . This compound can be prepared by reacting difluorophenyllithium with sulfuryl chloride . It may be used in the synthesis of 2,6-difluorobenzenesulfonamide and benzoxathiazocine 1,1-dioxides core scaffolds .
Synthesis Analysis
The synthesis of 2,6-Difluorobenzenesulfonyl chloride involves several stages . The first stage involves reacting 1,3-difluorobenzene with n-butyllithium in diethyl ether at -78°C for 3 hours . Sulfur dioxide is then added and the mixture is stirred at -60°C for 20 minutes, forming a white solid . N-chloro-succinimide is added and the reaction mixture is warmed to room temperature for 1 hour . The resulting product is 2,6-difluorobenzenesulfonyl chloride .Molecular Structure Analysis
The molecular formula of 2,6-Difluorobenzenesulfonyl chloride is C6H3ClF2O2S . It has an average mass of 212.602 Da and a monoisotopic mass of 211.951035 Da .Physical And Chemical Properties Analysis
2,6-Difluorobenzenesulfonyl chloride is a liquid at 20°C . It has a refractive index of 1.526 (lit.) . Its boiling point is 210°C (lit.) and it has a density of 1.568 g/mL at 25°C (lit.) .Scientific Research Applications
Synthesis and Functionalization
- Synthesis of Isomeric Fluoronitrobenzenesulfonyl Chlorides : A study describes the synthesis of various isomeric fluoronitrobenzenesulfonyl chlorides, including 2,6-difluoronitrobenzenesulfonyl chloride. These compounds were prepared from difluoronitrobenzenes through a regioselective reaction and oxidative cleavage, showing potential for synthetic utility in chemical processes (Zhersh et al., 2010).
Chemical Transformations and Reactions
- Transformation of 2,6-Difluorotoluene : Research demonstrates the conversion of 2,6-difluorotoluene to 2,6-difluorobenzyl chloride and subsequently to 2,6-difluorobenzaldehyde, indicating the compound's role in facilitating chemical transformations (Malykhin & Shteingarts, 1998).
Intermediate in Agricultural and Pharmaceutical Applications
- High-Purity Intermediate Synthesis : A study outlines a method for preparing high-purity 1-chloro-2,6-difluorobenzene, using sulfonyl chloride for directing fluorine substitution. This intermediate shows applicability in agricultural and pharmaceutical sectors (Moore, 2003).
Covalent Attachment in Biological Applications
- Activating Hydroxyl Groups of Polymeric Carriers : The compound has been explored for its utility in activating hydroxyl groups of polymeric carriers, enhancing the covalent attachment of biologicals to solid supports, which has potential therapeutic applications (Chang et al., 1992).
Safety and Hazards
2,6-Difluorobenzenesulfonyl chloride is considered hazardous . It causes severe skin burns and eye damage . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to wear protective gloves/clothing/eye protection/face protection when handling it . In case of inhalation, skin contact, or eye contact, immediate medical attention is required .
Properties
IUPAC Name |
2,6-difluoro-3-nitrobenzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2ClF2NO4S/c7-15(13,14)6-3(8)1-2-4(5(6)9)10(11)12/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRVMRABITVHXNT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1[N+](=O)[O-])F)S(=O)(=O)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2ClF2NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101245345 | |
Record name | Benzenesulfonyl chloride, 2,6-difluoro-3-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101245345 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
612541-20-5 | |
Record name | Benzenesulfonyl chloride, 2,6-difluoro-3-nitro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=612541-20-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenesulfonyl chloride, 2,6-difluoro-3-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101245345 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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